3-Benzyl-1-cyclopropyl-1-(thiophen-3-ylmethyl)urea

• IUPAC Name: 3-benzyl-1-cyclopropyl-1-(thiophen-3-ylmethyl)urea
• InChI: InChI=1S/C16H18N2OS/c19-16(17-10-13-4-2-1-3-5-13)18(15-6-7-15)11-14-8-9-20-12-14/h1-5,8-9,12,15H,6-7,10-11H2,(H,17,19)
• InChI Key: QCWKXRWUGQPGNC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CC2=CSC=C2)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C16H18N2OS
• Molecular Weight: 286.4 g/mol

Description

The compound “3-Benzyl-1-cyclopropyl-1-(thiophen-3-ylmethyl)urea” is a complex organic molecule that contains several functional groups. It has a benzyl group, a cyclopropyl group, a thiophenyl group, and a urea group. Each of these groups can contribute to the overall properties of the compound.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the benzyl group could be introduced through a Friedel-Crafts alkylation, the cyclopropyl group through a cyclopropanation reaction, and the thiophenyl group through a coupling reaction. The urea group could be introduced through a reaction with an isocyanate.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzyl and thiophenyl groups are aromatic and planar, while the cyclopropyl group is a small, strained ring. The urea group contains a carbonyl group and two amine groups, which can participate in hydrogen bonding.

Chemical Reactions Analysis

This compound could participate in a variety of chemical reactions, depending on the conditions. The benzyl and thiophenyl groups could undergo electrophilic aromatic substitution reactions. The cyclopropyl group could undergo ring-opening reactions under certain conditions. The urea group could react with various reagents to form derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure and the presence of any additional functional groups. It would likely be a solid at room temperature, given the presence of the aromatic rings and the urea group. Its solubility would depend on the exact structure and any additional functional groups.

Scientific Research Applications

Antimicrobial Activity

Specific Scientific Field

Microbiology and infectious diseases.

Summary

The compound demonstrates antimicrobial effects against bacteria, fungi, and parasites.

Experimental Procedures

Results

These are just three of the six applications. If you’d like to explore more, feel free to ask

Future Directions

Future research could explore the synthesis of this compound and its derivatives, as well as their potential applications. For example, they could be tested for biological activity or used as building blocks in the synthesis of more complex molecules.